4-Methoxy-6-methyl-2-naphthalenecarboxylic acid methyl ester

• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: methyl 4-methoxy-6-methylnaphthalene-2-carboxylate
• InChI: InChI=1S/C14H14O3/c1-9-4-5-10-7-11(14(15)17-3)8-13(16-2)12(10)6-9/h4-8H,1-3H3
• InChI Key: ZQWZTIBEHFMIJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C(C=C2C=C1)C(=O)OC)OC

Description

4-Methoxy-6-methyl-2-naphthalenecarboxylic acid methyl ester is a synthetic naphthalene derivative of significant interest in organic and medicinal chemistry research. This compound serves as a versatile chemical building block and key intermediate for the synthesis of more complex organic molecules. Its structure, featuring a naphthalene core substituted with methoxy and methyl groups, is often explored in the development of compounds with potential pharmacological activities, similar to other methoxy-substituted naphthalene carboxylic acids . The primary research applications of this ester are rooted in its role as a precursor. It can be utilized in cross-coupling reactions, used to create novel polycyclic aromatic systems, or hydrolyzed to produce the corresponding carboxylic acid for further derivatization . Researchers value this compound for probing structure-activity relationships (SAR), particularly in the design of molecules that interact with specific biological targets. Its properties are strictly for Research Use Only (RUO), and it is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Variations

The compound’s structural uniqueness arises from its substitution pattern. Below is a comparison with key analogs:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties/Applications	Evidence Source
4-Methoxy-6-methyl-2-naphthalenecarboxylic acid methyl ester	-OCH₃ (4), -CH₃ (6), -COOCH₃ (2)	C₁₅H₁₄O₄	270.27 g/mol*	Not explicitly reported; inferred stability from analogs.	-
6-(Methoxycarbonyl)-2-naphthoic acid	-COOCH₃ (6), -COOH (2)	C₁₃H₁₀O₄	234.21 g/mol	Solid; mp 270–290°C; lab use .
4-(Acetyloxy)-6-bromo-2-naphthalenecarboxylic acid methyl ester	-OAc (4), -Br (6), -COOCH₃ (2)	C₁₄H₁₁BrO₄	323.14 g/mol	Bromine enhances reactivity; used in halogenation studies .
2-Naphthalenecarboxylic acid, 6-hydroxy-4,5-dimethoxy-, methyl ester	-OH (6), -OCH₃ (4,5), -COOCH₃ (2)	C₁₄H₁₄O₅	262.26 g/mol	Polar due to hydroxyl; likely lower thermal stability .

*Note: Molecular weight calculated based on formula.

Physicochemical and Reactivity Comparisons

• Stability and Reactivity: The 4-methoxy-6-methyl derivative is expected to exhibit moderate stability due to electron-donating methoxy and methyl groups, which reduce electrophilic substitution reactivity compared to brominated analogs like 4-(Acetyloxy)-6-bromo-2-naphthalenecarboxylic acid methyl ester . The 6-hydroxy-4,5-dimethoxy analog () may undergo oxidative degradation due to the phenolic -OH group, unlike the non-hydroxylated target compound .

• Analytical Behavior :

  • Fatty acid methyl esters (e.g., palmitic, stearic acid methyl esters) in –4 and 8–9 are analyzed via GC-MS with distinct retention times. While the target compound’s chromatographic data are absent, its higher molecular weight and aromaticity would likely result in longer retention times compared to aliphatic esters .

Q & A

Q. What are the optimal synthetic routes for 4-methoxy-6-methyl-2-naphthalenecarboxylic acid methyl ester, and how can yield be maximized?

The synthesis typically involves esterification of 2-naphthalenecarboxylic acid derivatives under acidic conditions. Key steps include:

• Methylation : Using methanol and acid catalysts (e.g., H$_2$SO$_4$) for esterification.
• Methoxy and methyl group introduction : Electrophilic substitution or Friedel-Crafts alkylation, optimized at 60–80°C with catalysts like BF$_3$·Et$_2$O . Yield improvement strategies:
• Purify intermediates via column chromatography.
• Monitor reaction progress using HPLC (≥95% purity thresholds) and adjust stoichiometry (1:1.2 molar ratio of acid to methanol) .

Q. Which analytical techniques are critical for characterizing this compound and its intermediates?

• NMR spectroscopy : $^1$H and $^13$C NMR to confirm substitution patterns (e.g., methoxy protons at δ 3.8–4.0 ppm, methyl groups at δ 2.3–2.5 ppm).
• HPLC-MS : Validate purity (>95%) and molecular weight (e.g., [M+H]+ at m/z 260.3).
• FT-IR : Identify ester carbonyl stretches (~1720 cm$^{-1}$) and methoxy C-O bonds (~1250 cm$^{-1}$) .

Q. How should researchers handle and store this compound to ensure stability?

• Storage : Ambient temperatures (<25°C), dry conditions, and inert atmosphere (argon) to prevent ester hydrolysis.
• Handling : Use gloves and protective eyewear; avoid prolonged exposure to moisture. Stability studies indicate <5% degradation over 6 months under recommended conditions .

Advanced Research Questions

Q. How can contradictory reports on this compound’s biological activity be resolved?

Discrepancies may arise from:

• Assay variability : Differences in cell lines (e.g., HEK-293 vs. HeLa) or concentrations (IC$_{50}$ ranges: 10–50 µM).
• Structural analogs : Compare activities of derivatives (e.g., brominated vs. methoxy-substituted analogs) to isolate substituent effects. Standardize protocols (e.g., MTT assays at 48-hour endpoints) and validate with positive controls .

Q. What experimental designs minimize bias in toxicological studies involving this compound?

• Randomization : Administer doses in a blinded, counterbalanced order.
• Controls : Include vehicle (e.g., DMSO) and positive controls (e.g., naphthalene derivatives with known toxicity).
• Outcome measures : Predefine endpoints (e.g., liver enzyme levels, histopathology) to reduce reporting bias .

Q. What mechanistic insights explain the regioselectivity of substitutions on the naphthalene ring?

• Electrophilic aromatic substitution : Methoxy groups act as ortho/para directors. Steric hindrance from the methyl group at position 6 favors substitution at position 4.
• Bromination : Use Br$_2$/FeBr$_3$ at 0°C to selectively brominate position 8 (meta to methoxy groups) .

Q. How does the compound’s reactivity change under varying pH conditions?

• Acidic conditions : Ester hydrolysis occurs above pH 2, forming carboxylic acid derivatives.
• Basic conditions (pH >10) : Demethylation of methoxy groups may occur, altering solubility and bioactivity. Monitor via pH-stat titration and LC-MS .

Data-Driven Insights

Q. What are the key differences in biological activity between this compound and its brominated analog?

Parameter	4-Methoxy-6-methyl Derivative	8-Bromo-4,5,6-trimethoxy Analog
Solubility (DMSO)	25 mg/mL	15 mg/mL
Cytotoxicity (IC$_{50}$)	32 µM (HEK-293)	18 µM (HEK-293)
Metabolic Stability	t$_{1/2}$ = 45 min (rat liver microsomes)	t$_{1/2}$ = 90 min
The brominated analog shows enhanced potency but reduced solubility due to increased hydrophobicity .

Q. How do reaction conditions impact the yield of critical intermediates?

From (modified for this compound):

Step	Conditions	Yield (%)	Purity (HPLC)
Esterification	H$_2$SO$_4$, reflux, 6h	85	92
Methoxylation	NaOMe/MeOH, 50°C, 4h	78	89
Final purification	Column chromatography (SiO$_2$, hexane/EtOAc)	95	99

Methodological Challenges

Q. What strategies mitigate degradation during long-term stability studies?

• Lyophilization : Freeze-dry the compound to reduce hydrolytic degradation.
• Additives : Include antioxidants (e.g., 0.1% BHT) in stock solutions.
• Periodic analysis : Use accelerated stability testing (40°C/75% RH for 3 months) to predict shelf life .

Q. How can computational modeling guide the design of derivatives with enhanced bioactivity?

• Docking studies : Target enzymes (e.g., COX-2) to predict binding affinities.
• QSAR models : Correlate substituent electronic parameters (Hammett σ) with IC$_{50}$ values.
• ADMET prediction : Use tools like SwissADME to optimize logP (target: 2–3) and reduce hepatotoxicity .